2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N'-(3-nitrobenzylidene)acetohydrazide

• IUPAC Name: 2-(1-methylbenzimidazol-2-yl)sulfanyl-N-[(E)-(3-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C17H15N5O3S/c1-21-15-8-3-2-7-14(15)19-17(21)26-11-16(23)20-18-10-12-5-4-6-13(9-12)22(24)25/h2-10H,11H2,1H3,(H,20,23)/b18-10+
• InChI Key: OQPWKPCQOBYJOC-VCHYOVAHSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1SCC(=O)NN=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1SCC(=O)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N5O3S
• Molecular Weight: 369.4 g/mol

Description

2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N'-(3-nitrobenzylidene)acetohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiosemicarbazone derivative that exhibits promising biological and pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N'-(3-nitrobenzylidene)acetohydrazide is not fully understood. However, studies have suggested that this compound exerts its biological activity by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N'-(3-nitrobenzylidene)acetohydrazide are diverse and depend on the specific application. In cancer research, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, it has also been shown to inhibit the growth and proliferation of cancer cells. In anti-inflammatory research, this compound has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. In anti-bacterial research, this compound has been shown to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N'-(3-nitrobenzylidene)acetohydrazide in lab experiments is its broad range of potential applications. This compound has been shown to exhibit promising biological and pharmacological properties, making it a potential candidate for various research fields. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the research on 2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N'-(3-nitrobenzylidene)acetohydrazide. One potential direction is to investigate its potential as a fluorescent probe for detecting metal ions. Another potential direction is to further explore its anti-cancer properties and its potential use in cancer therapy. Additionally, more research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N'-(3-nitrobenzylidene)acetohydrazide involves the reaction between 2-(1-methyl-1H-benzimidazol-2-ylthio)acetohydrazide and 3-nitrobenzaldehyde. The reaction is carried out in the presence of a suitable catalyst such as acetic acid or sodium acetate under reflux conditions. The resulting product is then purified using column chromatography to obtain a pure compound.

Scientific Research Applications

The unique chemical structure of 2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N'-(3-nitrobenzylidene)acetohydrazide makes it a potential candidate for various scientific research applications. This compound has been extensively studied for its anti-cancer, anti-inflammatory, and anti-bacterial properties. In addition, it has also been investigated for its potential use as a fluorescent probe for detecting metal ions.